![molecular formula C22H21N3O3 B2398440 N-benzyl-N-(pyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide CAS No. 1904213-30-4](/img/structure/B2398440.png)
N-benzyl-N-(pyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide
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Description
N-benzyl-N-(pyridin-2-yl)-2-((tetrahydrofuran-3-yl)oxy)isonicotinamide, also known as THIIC, is a chemical compound that has been the subject of extensive scientific research in recent years. This compound has shown potential in various fields, including medicinal chemistry, biochemistry, and pharmacology.
Scientific Research Applications
Structural Analysis and Crystal Engineering
The structural landscape of similar compounds, such as benzoic acid and isonicotinamide cocrystals, has been studied extensively. These studies help understand the molecular interactions and crystal engineering aspects of related compounds. For instance, Dubey and Desiraju (2014) examined the experimental structures of 1:1 cocrystals of fluorobenzoic acids with isonicotinamide, providing insights into high-energy structures of benzoic acid and isonicotinamide cocrystals (Dubey & Desiraju, 2014). Additionally, Seaton et al. (2009) investigated the formation of crystalline molecular complexes of benzoic acid and isonicotinamide, highlighting the role of solvents in controlling crystalline forms (Seaton, Parkin, Wilson, & Blagden, 2009).
Synthesis and Biological Evaluation
The synthesis of related compounds has been explored for their potential biological applications. For example, Zhang et al. (2019) designed and synthesized N-(3-(1H-tetrazol-1-yl)phenyl)isonicotinamide derivatives as novel xanthine oxidase inhibitors, demonstrating significant potency (Zhang, Zhang, Tu, Wu, Zhang, & Meng, 2019).
Hydrogelator and Material Science Applications
Compounds derived from isonicotinamide, such as N-(4-pyridyl)isonicotinamide, have been found to be efficient hydrogelators, which are crucial for various material science applications. Kumar et al. (2004) discovered that N-(4-pyridyl)isonicotinamide could form hydrogels, a property not observed in other similar amides (Kumar, Jose, Dastidar, & Das, 2004).
properties
IUPAC Name |
N-benzyl-2-(oxolan-3-yloxy)-N-pyridin-2-ylpyridine-4-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O3/c26-22(18-9-12-24-21(14-18)28-19-10-13-27-16-19)25(20-8-4-5-11-23-20)15-17-6-2-1-3-7-17/h1-9,11-12,14,19H,10,13,15-16H2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CVQVBCGLCRXCPJ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1COCC1OC2=NC=CC(=C2)C(=O)N(CC3=CC=CC=C3)C4=CC=CC=N4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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